Cas no 46713-38-6 (Ethylviologen)

• Product Name: Ethylviologen
• CAS No: 46713-38-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• MDL: MFCD32661408
• CID: 2669390
• PubChem ID: 3637543
• Update Time: 2025-10-29

Ethylviologen Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium
• Ethyl viologen
• Ethylviologen
• 1,1'-diethyl-4,4'-bipyridinium
• 4,4'-Bipyridinium, 1,1'-diethyl-
• ZB006200
• 1，1'-Diethyl-[4，4'-bipyridine]-1，1'-diium
• S8I
• DTXSID60394533
• 46713-38-6
• D93287
• SCHEMBL1305882
• SCHEMBL18157283
• CS-0452696
• DTXCID10345393

• MDL： MFCD32661408
• Inchi： 1S/C14H18N2/c1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14/h5-12H,3-4H2,1-2H3/q+2
• InChI Key： QTQLUUDYDWDXNA-UHFFFAOYSA-N
• SMILES： [N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8
• XLogP3: 2.3

Additional information on Ethylviologen

Ethylviologen (CAS No. 46713-38-6): A Versatile Compound in Chemical and Biological Applications

Ethylviologen (CAS No. 46713-38-6) is a fascinating compound that has garnered significant attention in the fields of chemistry and biology due to its unique properties and diverse applications. This compound, also known as 1,1′-Diethyl-4,4′-bipyridinium dichloride, is a member of the viologen family, which are well-known for their redox properties and ability to form charge-transfer complexes.

The chemical structure of ethylviologen consists of two pyridinium rings connected by an ethyl group, making it highly stable and suitable for various chemical reactions. Its molecular formula is C₁₂H₁₆N₂Cl₂, and it has a molecular weight of 257.17 g/mol. The compound is typically found as a yellow crystalline solid and is soluble in water and organic solvents such as methanol and ethanol.

One of the most notable properties of ethylviologen is its redox behavior. It can undergo reversible redox reactions, making it an excellent candidate for use in electrochemical applications. When reduced, ethylviologen forms a radical anion that can participate in various chemical processes, including electron transfer reactions and the formation of charge-transfer complexes. This property has been extensively studied in the context of supramolecular chemistry and molecular electronics.

In recent years, ethylviologen has found applications in a variety of fields, including materials science, catalysis, and biological research. In materials science, it has been used to develop novel materials with tunable electronic properties. For example, researchers have incorporated ethylviologen into polymer matrices to create conductive materials that can be used in electronic devices such as sensors and actuators.

In the realm of catalysis, ethylviologen has shown promise as a catalyst or catalyst precursor. Its ability to undergo redox reactions makes it useful in promoting various chemical transformations. For instance, it has been used to catalyze the reduction of carbon dioxide to formic acid, a process that has significant implications for renewable energy storage and utilization.

In biological research, ethylviologen has been explored for its potential therapeutic applications. Studies have shown that it can interact with biological systems in interesting ways. For example, it has been investigated for its ability to modulate ion channels in cell membranes, which could have implications for treating certain neurological disorders. Additionally, its redox properties make it a candidate for use in developing new types of antioxidants or prodrugs that can be activated by specific redox environments within the body.

The latest research on ethylviologen has also focused on its use in nanotechnology. Researchers have developed nanoscale structures incorporating ethylviologen, which exhibit enhanced properties compared to bulk materials. These nanomaterials have potential applications in areas such as drug delivery, where they can be designed to release therapeutic agents in response to specific stimuli.

In summary, ethylviologen (CAS No. 46713-38-6) is a versatile compound with a wide range of applications in chemistry and biology. Its unique redox properties make it valuable for electrochemical applications, catalysis, materials science, and biological research. As research continues to advance, the potential uses of ethylviologen are likely to expand even further, opening up new avenues for innovation and discovery.